Cas no 5556-84-3 (2,3,5-Trimethoxybenzaldehyde)

2,3,5-Trimethoxybenzaldehyde structure
2,3,5-Trimethoxybenzaldehyde structure
2,3,5-Trimethoxybenzaldehyde
5556-84-3
C10H12O4
196.19988
MFCD09835365
351480
10285862

2,3,5-Trimethoxybenzaldehyde Properties

Names and Identifiers

    • Benzaldehyde, 2,3,5-trimethoxy-
    • 2,3,5-Trimethoxybenzaldehyde
    • 2,3,5-Trimethoxybenz
    • 2,3,5-Trimethoxybenzaldehyd
    • 2,3,5-Trimethoxy-benzaldehyd
    • 2,3,5-trimethoxy-benzaldehyde
    • Asaronaldehyd
    • CTK1F6524
    • TL8003626
    • EN300-99569
    • 3J6AG33TAR
    • 5556-84-3
    • Z1198233599
    • Benzaldehyde,2,3,5-trimethoxy
    • DTXSID60437757
    • AKOS006326442
    • SCHEMBL1002582
    • UNII-3J6AG33TAR
    • C10H12O4
    • DB-127377
    • DTXCID90388581
    • +Expand
    • MFCD09835365
    • NSEBBFDHPSOJLT-UHFFFAOYSA-N
    • InChI=1S/C10H12O4/c1-12-8-4-7(6-11)10(14-3)9(5-8)13-2/h4-6H,1-3H3
    • COC1C(OC)=CC(OC)=CC=1C=O

Computed Properties

  • 196.07356
  • 0
  • 4
  • 4
  • 196.07355886g/mol
  • 14
  • 183
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.3
  • 44.8Ų

Experimental Properties

  • 44.76

2,3,5-Trimethoxybenzaldehyde Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DDX7-50mg
2,3,5-TRIMETHOXYBENZALDEHYDE
 5556-84-3 95%
50mg
 $448.00
A2B Chem LLC
AG23771-50mg
2,3,5-TRIMETHOXYBENZALDEHYDE
 5556-84-3 95%
50mg
 $568.00 2024-04-19
Cooke Chemical
M2405354-500mg
2,3
 5556-84-3 5-TRIMETHOXYBENZALDEHYDE
500mg
 RMB 1680.00 2023-09-07
Enamine
EN300-99569-0.05g
2,3,5-trimethoxybenzaldehyde
 5556-84-3 95%
0.05g
 $312.0 2024-05-20
TRC
T795705-50mg
2,3,5-Trimethoxybenzaldehyde
 5556-84-3
50mg
 $196.00 2023-05-17

2,3,5-Trimethoxybenzaldehyde Related Literature

  • 1. 396. The synthesis of 5-hydroxy-8-methoxyflavone (primetin monomethyl ether)
    Wilson Baker,N. C. Brown,J. A. Scott J. Chem. Soc. 1939 1922
  • 2. Synthesis of 2,3,5-trihydroxyphenylprop-1-ene and its 4-chloro-, 6-chloro-, and 4,6-dichloro- derivatives
    Robert A. Hill,Graham S. Macaulay,William S. MacLachlan J. Chem. Soc. Perkin Trans. 1 1987 2209
  • 3. Synthesis of 2-methoxystypandrone: comments on the structure of ventilaginone
    Andrew B. Hughes,Melvyn V. Sargent J. Chem. Soc. Perkin Trans. 1 1989 449
  • 4. 4,6,7-Trimethoxy-5-methylchromen-2-one, a new coumarin from Leonotis nepetaefolia
    Kozhiparambil K. Purushothaman,Sarada Vasanth,Joseph D. Connolly,Cecilia Labbé J. Chem. Soc. Perkin Trans. 1 1976 2594
  • 5. Notes
    W. J. Hickinbottom,N. W. Rogers,H. C. Clark,B. Cox,A. G. Sharpe,M. Z. Barakat,S. K. Shehab,M. M. El-Sadr,R. Pauncz,E. E. Aynsley,W. A. Campbell,J. Baddiley,J. G. Buchanan,B. Carss,D. Woodcock,D. R. Clifford,S. A. Faseeh,John Harley-Mason,J. R. Merchant,R. M. Naik,A. J. Mountwalla,R. L. Williams,R. J. Pace,D. G. O'Sullivan,P. W. Sadler,Wesley Cocker,B. E. Cross,W. R. N. Williamson,R. J. Mcilroy,D. A. Everest,C. W. Bird,J. K. Norymberski,Gilbert F. Woods,D. F. Heath,B. J. Aylett,J. I. G. Cadogan,E. A. Johnson J. Chem. Soc. 1957 4131

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